Cas no 2229231-76-7 (2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol)

• Product Name: 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol
• CAS No: 2229231-76-7
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5835464
• PubChem ID: 165645759
• Update Time: 2025-05-24

2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol
• EN300-1923435
• 2229231-76-7

• Inchi： 1S/C10H14BrNO2/c1-10(6-12,14-2)7-4-3-5-8(11)9(7)13/h3-5,13H,6,12H2,1-2H3
• InChI Key： BJXCSLNXRAMHJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(C)(CN)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol

Research Brief on 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol (CAS: 2229231-76-7)

2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol (CAS: 2229231-76-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further investigation.

The synthesis of 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve efficient production, which is critical for subsequent biological evaluations. The compound's structure, featuring a bromophenol core and an amino-methoxypropyl side chain, suggests potential interactions with various biological targets, including enzymes and receptors.

Recent in vitro studies have demonstrated that 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol exhibits significant activity against specific cancer cell lines. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key signaling pathways. These findings highlight its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

In addition to its anticancer potential, preliminary data suggest that 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol may also possess antimicrobial properties. Screening assays have revealed its efficacy against certain bacterial and fungal strains, opening new avenues for its application in infectious disease treatment. However, comprehensive studies are required to validate these findings and assess its safety profile.

The pharmacokinetic and toxicological profiles of 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol are currently under investigation. Early results indicate favorable absorption and distribution characteristics, but further in vivo studies are needed to evaluate its metabolic stability and potential side effects. These studies are essential for advancing the compound through the drug development pipeline.

In conclusion, 2-(1-amino-2-methoxypropan-2-yl)-6-bromophenol (CAS: 2229231-76-7) represents a promising candidate for therapeutic development, with demonstrated biological activity in cancer and antimicrobial research. Ongoing studies aim to refine its synthesis, elucidate its mechanisms, and evaluate its clinical potential. Continued research in this area is expected to yield valuable insights and contribute to the advancement of novel therapeutics.